Cas no 104786-99-4 (N-Formyl Mesalazine)

N-Formyl Mesalazine is a derivative of mesalazine (5-aminosalicylic acid), a well-known anti-inflammatory compound used in the treatment of inflammatory bowel diseases (IBD) such as ulcerative colitis. This modified form introduces a formyl group to the amino functionality of mesalazine, potentially altering its pharmacokinetic and pharmacodynamic properties. The structural modification may enhance stability, improve bioavailability, or modulate its release profile in the gastrointestinal tract. N-Formyl Mesalazine retains the parent compound's anti-inflammatory effects while offering potential advantages in targeted delivery or reduced systemic exposure. Its development reflects ongoing efforts to optimize mesalazine-based therapies for improved efficacy and patient tolerance in IBD management.

N-Formyl Mesalazine structure

Product Name:N-Formyl Mesalazine

CAS No:104786-99-4

MF:C₈H₇NO₄

MW:181.145482301712

CID:154944

PubChem ID:128675

Update Time:2025-05-26

N-Formyl Mesalazine Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,5-(formylamino)-2-hydroxy-
- N-Formyl-5-asa
- 5-formamido-2-hydroxybenzoic acid
- N-ForMyl Mesalazine
- N-formamidosalicylic acid
- 5-(ForMylaMino)-2-hydroxybenzoic Acid
- DTXSID20146737
- FT-0668837
- SCHEMBL10763246
- 5-formylaminosalicylic acid
- 104786-99-4
- N-Formyl Mesalazine
- Inchi： 1S/C8H7NO4/c10-4-9-5-1-2-7(11)6(3-5)8(12)13/h1-4,11H,(H,9,10)(H,12,13)
- InChI Key： QGAYHKZPLHBHSD-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1C(=O)O)NC=O

Computed Properties

Exact Mass: 181.03800
Monoisotopic Mass: 181.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: nothing
Topological Polar Surface Area: 86.6A^2

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: 237-242°C
Boiling Point: 492.7±40.0 °C at 760 mmHg
Flash Point: 251.8±27.3 °C
Refractive Index: 1.691
Solubility: DMSO
PSA: 90.12000
LogP: 1.30820
Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-Formyl Mesalazine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

N-Formyl Mesalazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F700695-2mg	N-Formyl Mesalazine	104786-99-4	2mg	$ 98.00	2023-09-07
TRC	F700695-5mg	N-Formyl Mesalazine	104786-99-4	5mg	$ 173.00	2023-09-07
TRC	F700695-10mg	N-Formyl Mesalazine	104786-99-4	10mg	$ 322.00	2023-09-07
TRC	F700695-25mg	N-Formyl Mesalazine	104786-99-4	25mg	$764.00	2023-05-18
TRC	F700695-50mg	N-Formyl Mesalazine	104786-99-4	50mg	$1355.00	2023-05-18